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Compound of Interest

Compound Name: Acrylic anhydride

Cat. No.: B7721705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and storage

protocols for acrylic anhydride. The information is intended to equip laboratory personnel with

the knowledge necessary to mitigate risks and ensure a safe working environment when

utilizing this highly reactive chemical.

Chemical and Physical Properties
Acrylic anhydride is a colorless to pale yellow liquid with a pungent odor. It is known for its

high reactivity, particularly in polymerization and condensation reactions. Due to its chemical

nature, it requires careful handling and storage to prevent hazardous situations.
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Property Value Citation

CAS Number 2051-76-5 [1]

Molecular Formula C₆H₆O₃ [1]

Molecular Weight 126.11 g/mol [1]

Physical State Liquid [2]

Boiling Point 203.8°C at 760 mmHg

Flash Point 72 °C (161.6 °F) [3]

Solubility

Highly soluble in organic

solvents (e.g., acetone, ether);

limited solubility in water.

Reacts with water.

[4]

Hazard Identification and Safety Precautions
Acrylic anhydride is classified as a hazardous substance, posing several risks to personnel.

Understanding these hazards is critical for safe handling.
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Hazard Class GHS Hazard Statement Citations

Corrosive to Metals
H290: May be corrosive to

metals
[5][6]

Flammable Liquid H227: Combustible liquid [5][6]

Acute Toxicity (Oral) H302: Harmful if swallowed [3][7]

Skin Corrosion/Irritation
H314: Causes severe skin

burns and eye damage
[5][6][8]

Serious Eye Damage/Irritation
H318: Causes serious eye

damage
[8]

Respiratory Irritation
H335: May cause respiratory

irritation
[3][7]

Skin Sensitization
H317: May cause an allergic

skin reaction
[3]

Occupational Exposure Limits: As of the latest data, specific OSHA PEL (Permissible Exposure

Limit), NIOSH REL (Recommended Exposure Limit), and ACGIH TLV (Threshold Limit Value)

have not been established for acrylic anhydride.[9] Given the lack of specific exposure limits,

it is crucial to handle this substance with stringent engineering controls and personal protective

equipment to minimize any potential exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling acrylic anhydride to prevent contact and

inhalation.
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PPE Category Specification Citations

Eye/Face
Chemical safety goggles and a

face shield.
[8][10][11]

Hand

Chemical-resistant gloves

(e.g., Butyl, Neoprene). Always

check the manufacturer's

compatibility chart.

[10][11]

Body

A flame-retardant lab coat,

worn fully buttoned, and

chemical-resistant apron.

[8]

Respiratory

In case of inadequate

ventilation, a NIOSH-approved

respirator with an organic

vapor cartridge is required. For

higher concentrations, a full-

face supplied-air respirator

should be used.

[10][11][12]

Handling and Storage Protocols
Proper handling and storage are paramount to preventing accidents and maintaining the

integrity of acrylic anhydride.

Handling
Ventilation: Always handle acrylic anhydride in a well-ventilated area, preferably within a

certified chemical fume hood.[10][11]

Inert Atmosphere: Due to its reactivity with moisture, it is recommended to handle and store

acrylic anhydride under an inert atmosphere, such as nitrogen.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[8]

[12]

Grounding: Take precautionary measures against static discharge.
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Personal Hygiene: Do not eat, drink, or smoke in areas where acrylic anhydride is handled.

Wash hands thoroughly after handling.[11][13]

Storage
Temperature: Store in a cool, dry, and well-ventilated place. Refrigerated storage at 2-8°C is

recommended.[2][9]

Container: Keep the container tightly closed and store in the original container.[8][14] The

container should be resistant to corrosion.[6]

Incompatible Materials: Store away from incompatible substances.

Water/Moisture: Reacts to form acrylic acid.[4]

Strong bases

Oxidizing agents

Alcohols

Amines

Acids

Stabilization: Acrylic anhydride is often supplied with an inhibitor, such as hydroquinone

methyl ether (MEHQ), to prevent polymerization.[1]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
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Exposure Route First Aid Procedure Citations

Inhalation

Move the person to fresh air. If

breathing is difficult or has

stopped, provide artificial

respiration. Seek immediate

medical attention.

[12][15]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek immediate

medical attention.[13][15]

[13][15]

Eye Contact

Immediately flush eyes with

large amounts of water for at

least 15 minutes, occasionally

lifting the upper and lower

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[8][13][15]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[5][6]

Spill and Leak Procedures
Small Spills:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.
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Wearing appropriate PPE, absorb the spill with a dry, inert material such as vermiculite,

dry sand, or earth.

Collect the absorbed material into a suitable, labeled container for disposal.[13]

Do not allow the spilled material to enter drains or waterways.[8][16]

Large Spills:

Evacuate the area immediately.

Contact your institution's emergency response team.

Only trained personnel with appropriate protective equipment should attempt to clean up a

large spill.

Experimental Protocols
While specific experimental procedures will vary, the following provides a generalized protocol

for the safe use of acrylic anhydride in a laboratory setting.

Objective: To provide a general workflow for a reaction involving acrylic anhydride,

emphasizing safety and proper handling.

Materials:

Acrylic anhydride

Reaction solvent (anhydrous)

Reactant

Inert gas (Nitrogen or Argon)

Glassware (oven-dried)

Magnetic stirrer and stir bar

Syringes and needles
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Quenching agent (e.g., a solution of sodium bicarbonate)

Methodology:

Preparation:

Ensure all glassware is thoroughly dried in an oven and allowed to cool under a stream of

inert gas.

Set up the reaction apparatus in a certified chemical fume hood.

Purge the reaction vessel with an inert gas.

Reagent Handling:

Wearing appropriate PPE, measure the required amount of acrylic anhydride using a

syringe under an inert atmosphere.

Slowly add the acrylic anhydride to the reaction vessel containing the solvent and

reactant, maintaining a controlled temperature.

Reaction Monitoring:

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-

MS).

Work-up and Quenching:

Upon completion, cool the reaction mixture to a safe temperature.

Slowly and carefully add a quenching agent to neutralize any unreacted acrylic
anhydride. Be aware that this may be an exothermic process.

Purification and Waste Disposal:

Purify the product using appropriate techniques.
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Dispose of all waste, including empty reagent bottles and contaminated materials, in

accordance with institutional and local regulations.[6][8]

Visualizations
Safe Handling and Storage Workflow
The following diagram illustrates the key stages in the safe handling and storage of acrylic
anhydride.
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Caption: Workflow for the safe handling and storage of acrylic anhydride.

Emergency Spill Response
This flowchart outlines the immediate actions to be taken in the event of an acrylic anhydride
spill.
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Acrylic Anhydride Spill Occurs
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Caption: Emergency response flowchart for an acrylic anhydride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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